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molecular formula C14H20O2 B1610049 1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone CAS No. 35158-23-7

1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone

Cat. No. B1610049
CAS RN: 35158-23-7
M. Wt: 220.31 g/mol
InChI Key: RAIFCCIFNCQZFP-UHFFFAOYSA-N
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Patent
US07208518B2

Procedure details

To dry THF (10 mL) there was added 3.0 M solution of methylmagnesium bromide in diethylether (Aldrich) (10.9 mL; 32.8 mmole) and then a previously prepared solution of 2-hydroxy-3,5-diisopropyl benzonitrile (2.78 g, 13.7 mmole) and dry THF (70 mL) was added. After 7 hours under the reflux the reaction mixture was mixed with water (100 mL), acidified with concentrated hydrochloric acid (50 mL) and refluxed for one more hour. After cooling and extraction with ethyl acetate an oily product was obtained, which was purified on a silica gel column, whereat there were obtained 380 mg (12.5%) of 2′-hydroxy-3′5′-diisopropylacetophenone:
Name
2-hydroxy-3,5-diisopropyl benzonitrile
Quantity
2.78 g
Type
reactant
Reaction Step One
Name
THF
Quantity
70 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
diethylether
Quantity
10.9 mL
Type
reactant
Reaction Step Four
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
2′-hydroxy-3′5′-diisopropylacetophenone
Yield
12.5%

Identifiers

REACTION_CXSMILES
C[Mg]Br.C([O:6][CH2:7][CH3:8])C.[OH:9][C:10]1[C:17]([CH:18]([CH3:20])[CH3:19])=[CH:16][C:15]([CH:21]([CH3:23])[CH3:22])=[CH:14][C:11]=1C#N.Cl>O.C1COCC1>[OH:9][C:10]1[C:17]([CH:18]([CH3:19])[CH3:20])=[CH:16][C:15]([CH:21]([CH3:23])[CH3:22])=[CH:14][C:11]=1[C:7](=[O:6])[CH3:8]

Inputs

Step One
Name
2-hydroxy-3,5-diisopropyl benzonitrile
Quantity
2.78 g
Type
reactant
Smiles
OC1=C(C#N)C=C(C=C1C(C)C)C(C)C
Name
THF
Quantity
70 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Smiles
Cl
Step Three
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Step Four
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Br
Name
diethylether
Quantity
10.9 mL
Type
reactant
Smiles
C(C)OCC
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After 7 hours under the reflux the reaction mixture
Duration
7 h
TEMPERATURE
Type
TEMPERATURE
Details
refluxed for one more hour
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extraction with ethyl acetate an oily product
CUSTOM
Type
CUSTOM
Details
was obtained
CUSTOM
Type
CUSTOM
Details
which was purified on a silica gel column, whereat there

Outcomes

Product
Name
2′-hydroxy-3′5′-diisopropylacetophenone
Type
product
Smiles
OC1=C(C=C(C=C1C(C)C)C(C)C)C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 380 mg
YIELD: PERCENTYIELD 12.5%
YIELD: CALCULATEDPERCENTYIELD 12.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.